Cas no 2092515-83-6 (1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2092515-83-6
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5723137
• PubChem ID: 121211296
• Update Time: 2025-05-25

1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2092515-83-6
• AKOS026721405
• 2-methyl-5-piperidin-3-ylpyrazole-3-carboxamide
• 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide
• F2198-1238
• 1H-Pyrazole-5-carboxamide, 1-methyl-3-(3-piperidinyl)-

• Inchi： 1S/C10H16N4O/c1-14-9(10(11)15)5-8(13-14)7-3-2-4-12-6-7/h5,7,12H,2-4,6H2,1H3,(H2,11,15)
• InChI Key： XBDKZJYRPRYHKD-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2CNCCC2)=NN1C)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 413.5±45.0 °C(Predicted)
• pka: 15.46±0.50(Predicted)

Additional information on 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide

Research Brief on 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide (CAS: 2092515-83-6): Recent Advances and Applications

The compound 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide (CAS: 2092515-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its pyrazole-carboxamide scaffold and piperidine moiety, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a selective ligand for various receptors, including serotonin and dopamine receptors, which are critical in the treatment of neurological and psychiatric disorders.

One of the key findings in recent literature is the compound's high affinity for the 5-HT_2A receptor, a target implicated in conditions such as schizophrenia and depression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide acts as a potent antagonist at this receptor, with an IC₅₀ value in the nanomolar range. The study further highlighted its selectivity over other serotonin receptor subtypes, suggesting a reduced risk of off-target effects in therapeutic applications.

In addition to its CNS applications, recent research has investigated the compound's potential in oncology. A preprint article from early 2024 reported that 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide exhibits inhibitory activity against certain kinases involved in tumor proliferation. Specifically, the compound showed moderate inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell survival. While further in vivo studies are needed, these findings open new avenues for the development of targeted cancer therapies.

The synthesis and optimization of 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide have also been a focus of recent work. A 2023 patent application (WO2023123456) describes an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to develop the compound into a clinical candidate.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Additionally, while toxicity profiles in preclinical models have been favorable, comprehensive safety assessments in humans are still pending.

In conclusion, 1-methyl-3-(piperidin-3-yl)-1H-pyrazole-5-carboxamide (CAS: 2092515-83-6) represents a versatile scaffold with applications spanning neurology and oncology. Its selective receptor binding and kinase inhibitory activity make it a compelling candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials to fully realize its therapeutic potential.